Ethyl 5-(2-(2,4-dichlorophenoxy)acetamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 5-(2-(2,4-dichlorophenoxy)acetamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H16Cl2FN3O5S and its molecular weight is 536.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Derivatives
This compound is part of a broader category of pyridazine derivatives, which have been extensively studied for their chemical properties and potential applications. Research has focused on synthesizing various pyridazine derivatives, exploring their reactions, and investigating their potential uses in different fields, including medicinal chemistry. For instance, studies on pyridazine derivatives and related compounds have led to the synthesis of pyrrolo[2,3-c]pyridazines and furo[2,3-c]pyridazines, showcasing the versatility and potential of these compounds in creating novel chemical entities with diverse applications (Deeb et al., 1992).
Potential Biological Activities
The synthesis and study of pyridazine derivatives also extend to their potential biological activities. While the specific compound has not been directly linked to biological studies, related research on pyridazine derivatives demonstrates interest in evaluating their antimicrobial, anticancer, and herbicidal activities. This interest is indicative of a broader research trend where derivatives of complex chemical compounds are synthesized and evaluated for various biological activities, potentially leading to new therapeutic agents or agricultural chemicals (Patel et al., 2009), (Xu et al., 2008).
Structural and Molecular Analysis
Research into the structural and molecular aspects of pyridazine derivatives, including crystal and molecular structure analysis, is vital for understanding their chemical behavior and potential for further modification. Studies involving crystal structure analysis help elucidate the molecular configuration, stability, and intermolecular interactions of these compounds, which are crucial for tailoring their properties for specific applications (Achutha et al., 2017).
Advanced Applications
The exploration of pyridazine derivatives for advanced applications, such as their role in the synthesis of novel fluorescent molecules and potential as inhibitors of specific plant growth, highlights the ongoing interest in leveraging their unique chemical properties for diverse scientific and technological applications. The discovery of novel fluorescent molecules among these derivatives opens up possibilities for their use in imaging and sensing technologies, while their herbicidal activity indicates potential agricultural applications (Wu et al., 2006).
Properties
IUPAC Name |
ethyl 5-[[2-(2,4-dichlorophenoxy)acetyl]amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16Cl2FN3O5S/c1-2-33-23(32)20-15-11-35-21(27-18(30)10-34-17-8-3-12(24)9-16(17)25)19(15)22(31)29(28-20)14-6-4-13(26)5-7-14/h3-9,11H,2,10H2,1H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LISVGKFOTVSUGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16Cl2FN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
536.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.